Fatigue tests were carried out on a glass/epoxy cross-ply laminate under constant amplitude, two-stage repeated blocks and three different types of spectrum loadings. The damage evolution, in terms of transverse crack initiation, propagation and crack density evolution, was analysed. It was found that the linear damage accumulation rule, previously validated for long block loadings, is not suitable for a generic spectrum. Indeed, it leads to an underestimation of the number of cracks and their propagation rate. The results are discussed to identify the main spectrum features influencing the fatigue damage evolution. A theoretical framework is derived to interpret the results and predicting the crack density evolution under spectrum loadings.

Machine learning methods have been extensively explored for constitutive relation that is essential in material and structural analyses. However, most existing approaches rely on neural networks, which lack interpretability and treat stress–strain data as discrete values, disregarding their inherent continuous nature. Therefore, this paper proposes novel functional order-reduced Gaussian Processes emulators, which are more interpretable by leveraging Bayesian theory and account for the uncertainty arising from microstructural homogenization, providing the non-parametric probabilistic and continuous constitutive modeling of composite microstructure undergoing fracture/failure. Its most salient point is the capability of predicting the continuous and probabilistic stress–strain function only using limited (i.e., 400) samples, where the uncertain data is high-dimensional in large-scale composite (up to 250,000). An illustrative example demonstrates that the emulator accurately captures the probabilistic constitutive relation, providing insights into the maximum stress and strain values. Notably, the results highlight the significant variation in maximum stress due to fiber uncertainty. Moreover, the example showcases that as the fiber volume fraction increases from 0.4 to 0.6, the maximum stress tends to increase, while the maximum strain decreases, namely, more fiber results in higher strength and stiffness.

In this study, through structural design, thin film doping modification, and electrode preparation, a high-performance triboelectric nanogenerator (TENG) has been achieved, and an electromagnetic generator is incorporated as an energy supplement to construct a self-powered sensing system for gas alarm and environmental monitoring. The high porosity of NiO derived from MOFs, high charge accumulation, and the high charge carrier mobility of N-MWCNTs promote charge capture and transfer, greatly enhancing the output performance of the triboelectric nanogenerator. Under the optimal doping ratio, the open-circuit voltage can reach 860 V, and the maximum short-circuit current up to 47 μA, sufficient to power 600 LEDs lights, achieving a power density of 10.45 W/m2. Meanwhile, MXene/Carbon/Ecoflex electrodes were fabricated to enhance the contact efficiency between the thin film and electrodes, further obtaining an open circuit voltage of 1020 V. This work provides a viable solution for the design of high-performance hybrid nanogenerators.

In this work, micron scale GO20∼30 μm sheets were modified by five kinds of modifiers and co-dispersed with nano scale GO200 nm to promote their dispersion in epoxy resin. Meanwhile, ultra-thin carbon fiber technology was adopted to prepared carbon fiber reinforced polymer composites (CFRPs). Contrastive experiments were carried out to explore the influence of surface functionalization effect and synergistic dispersion effect of nano scale GO200 nm on the dispersibility of micron scale GO20∼30 μm and the “bridges” built by it between carbon fibers in the composites. The interlaminar and compression properties of CFRPs gained remarkable optimization due to the “bridges” built by micron scale GO20∼30 μm. Prominently, the lateral fiber bundle test (TFBT), the interlaminar shear strength (ILSS) and compressive strength of GO200 nm + GO20∼30 μm-D400/EP/CF24 mm composites reached 51.7 MPa, 86.9 MPa, 1397.9 MPa which were increased by 140.4 %, 31.4 % and 49.0 % respectively compared with GO20∼30 μm/EP/CF24 mm composites.

Biomass aerogel materials are increasingly attracting researchers’ attention because of good biocompatibility of biomass materials and multiple functional features of aerogel materials. Herein, novel biomass aerogel composite was fabricated by doping hydroxylated barium titanate (BT-OH) nanoparticles and MXene in chitosan/bacterial cellulose (CB) aerogel by simple methods containing chemical modification, physical mixture and lyophilization. The novel aerogel composite named CB/BT-OH/MXene showed favorable piezoelectric properties and excellent photothermal antibacterial properties. The aerogel composite-based piezoelectric sensor displayed short response time (0.4 s), high response sensitivity (800 mV/N), and long cycle stability (over 1000 cycles), which could monitor various body movements, including fingers bending, speaking, wrist bending, elbow bending, smiling, and walking. Moreover, the aerogel composite possessed satisfactory photothermal conversion ability, which could reach 55 ℃ by 10 s of near-infrared irradiation (808 nm, 0.2 W/cm2), successfully achieving complete sterilization effect towards S. aureus and E. coli. The novel biomass aerogel composite may find its potential applications in wearable or implantable self-powered sensors with satisfactory antibacterial performance.

Polyetheretherketone (PEEK) is widely applied in bone grafting benefiting from its matched elastic modulus to cortical bone and excellent biocompatibility, but suffers from bioinertness. From this issue, integrated porous polyetheretherketone/hydroxyapatite scaffold (PEEK/HA-S) was designed and fabricated via aluminum wire 3D braiding-powder filling-heat press-alkaline solution corrosion method, and characterized by mechanical tests. The PEEK/HA-S possessed average pore diameter of 604.8 μm, porosity of 41.69 %, pore interconnectivity of 100 % and specific surface area of 3.70 mm−1. Numerical simulations and theoretical model were carried out to further illustrate the mechanical responses and failure mechanism of PEEK/HA-S. A close agreement between numerical, theoretical and experimental results was observed. The PEEK/HA-S exhibited superior mechanical properties than that prepared by traditional technology due to its integrated structures, and its mechanical properties lied in those of cortical and cancellous bone, which was benefit to mitigate stress shielding. Overall, integrated PEEK/HA-S is highly competitive for bone restorations.

As a promising high temperature structural material, ceramic matrix composites have attracted much attention due to their excellent thermo-mechanical properties. The present work develops a physics-based temperature-dependent analytical model of fracture strength at high temperature oxidation environment for SiC fiber reinforced ceramic matrix composites (SiCf/CMCS). The combined effects of temperature, strength of constituent material, high temperature oxidation and residual thermal stress on the fracture strength are included in the proposed model. It is verified by the reported experimental results and comparison with other models, and it shows better agreement. Moreover, the influencing factors analysis regarding the evolution of fracture strength with oxidation temperature and time, fiber content and Young's modulus, and residual thermal stress are performed. This study contributes a reliable theoretical model for predicting high temperature fracture strength of SiCf/CMCS, and which is helpful for the mechanical property evaluation and property optimization under extreme environment.

High volume fraction(≥45 vol%) SiC particle-reinforced Al matrix composites are difficult for forming and manufacture. A simple and efficient method is proposed in this research to realize rapid plastic deformation at room temperature. By applying ultrasonic load to the composites, 40% compressive strain is obtained within 1 s, while the stress is only 59 MPa, about 1/10 of its compressive strength. Ultrasonic loading can produce a high instantaneous strain rate (up to 103 s−1) and a high-frequency (20000 Hz) cyclic load compared with conventional loading. The stress superposition and relief effects produced by ultrasonic loading lead to the diffusion and annihilation of dislocation in the Al matrix, the dispersion, and the plastic deformation of SiC particles. The microstructure evolution reduces the accumulation of dislocation, promotes the formation of sub-grain, weakens the deformation texture, and improves the synergetic deformation of Al and SiC.

High-performance electromagnetic interference (EMI) shielding materials with low reflection are urgently required due to secondary electromagnetic pollution. MXene-based shielding materials often encounter a dilemma of high reflectance due to the high conductivity and permittivity of MXene, Herein, ecoflex-encased gradient MXene-decorated melamine foams (eGMMFs) are proposed to achieve both ultra-low reflection and efficient shielding. By designing a gradual increased gradient MXene conductive network and a reflector of reduced graphene oxide, the eGMMF integrates the impedance matching layer, loss layer, and reflective layer, which contributes to a average shielding efficiency of 78.8 dB and an reflection coefficient (R) of 0.022 in the X-band. A recorded low R value of 3.84 × 10-5 is obtained at 11.52 GHz, which prevails over previously reported MXene-based shields. Meanwhile, the developed eGMMF shows a remarkable piezoresistive sensing and anti-impacting performance. This work provides a new vision and guidance for editing both shielding and absorbing materials integrated with multifunctionality.

TW transparent wood/polymer biocomposite laminates are of interest as multifunctional materials with good longitudinal modulus, tensile strength and optical transmittance. The effect of filling the pore space in wood with a polymer matrix on fracture toughness and crack growth is not well understood. Here, we carried out in-situ fracture tests on neat birch wood and laminates made of four layers of delignified birch veneers impregnated with poly(methyl methacrylate) (PMMA) and investigated crack growth in the tangential-radial (TR) fracture system. Fracture toughness KIc and JIc at crack initiation were estimated, including FEM analysis. SEM microscopy revealed that cracks primarily propagate along the ray cells, but cell wall peeling and separation between the PMMA and wood phases also take place. A combination of in-situ tests and strain field measured by digital image correlation (DIC) showed twice as long fracture process zone of TW laminates compared with neat birch.